N-[3-[(6-Ethyl-5-fluoropyrimidin-4-yl)amino]-4-methoxyphenyl]acetamide

• IUPAC Name: N-[3-[(6-ethyl-5-fluoropyrimidin-4-yl)amino]-4-methoxyphenyl]acetamide
• InChI: InChI=1S/C15H17FN4O2/c1-4-11-14(16)15(18-8-17-11)20-12-7-10(19-9(2)21)5-6-13(12)22-3/h5-8H,4H2,1-3H3,(H,19,21)(H,17,18,20)
• InChI Key: WYPFTASOQSZZIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)NC2=C(C=CC(=C2)NC(=O)C)OC)F
• Molecular Formula: C15H17FN4O2
• Molecular Weight: 304.32 g/mol

Description

N-[3-[(6-Ethyl-5-fluoropyrimidin-4-yl)amino]-4-methoxyphenyl]acetamide, also known as EFAVIRENZ, is an antiretroviral drug used in the treatment of human immunodeficiency virus (HIV) infection. It belongs to the class of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and is commonly used in combination with other antiretroviral drugs. Efavirenz has been shown to be highly effective in suppressing viral replication and improving the immune function of HIV-infected individuals.

Mechanism of Action

Efavirenz works by inhibiting the activity of the HIV reverse transcriptase enzyme, which is essential for the replication of the virus. By blocking this enzyme, Efavirenz prevents the virus from replicating and spreading throughout the body. It also helps to reduce the viral load in infected individuals and improve their immune function.
Biochemical and Physiological Effects:
Efavirenz has several biochemical and physiological effects on the body. It has been shown to reduce the levels of HIV in the blood and improve the immune function of infected individuals. It can also cause changes in lipid metabolism, leading to elevated levels of cholesterol and triglycerides in some patients. Additionally, Efavirenz can cause neuropsychiatric side effects, such as vivid dreams, dizziness, and confusion.

Advantages and Limitations for Lab Experiments

Efavirenz has several advantages and limitations for use in laboratory experiments. One advantage is its high potency and effectiveness in suppressing viral replication. It is also relatively easy to synthesize and has a well-established mechanism of action. However, Efavirenz can be toxic to certain cell types and may have off-target effects on other cellular processes. Additionally, it can be difficult to administer in laboratory settings due to its poor solubility and stability.

Future Directions

There are several future directions for research on Efavirenz. One area of interest is the development of new analogs and derivatives with improved efficacy and reduced side effects. Another area of focus is the investigation of Efavirenz's potential use in the treatment of other viral infections and certain types of cancer. Additionally, there is ongoing research on the mechanisms underlying Efavirenz's neuropsychiatric side effects and how they can be mitigated or prevented. Overall, Efavirenz remains an important tool in the treatment of HIV and continues to be an active area of research in the field of antiviral therapy.

Synthesis Methods

The synthesis of Efavirenz involves several steps, including the condensation of 2-cyano-3-methylbenzoic acid with ethyl acetoacetate, followed by amination with 6-ethyl-5-fluorouracil and 4-methoxyaniline. The resulting intermediate is then subjected to various chemical transformations, including reduction, hydrolysis, and cyclization, to yield the final product.

Scientific Research Applications

Efavirenz has been extensively studied in the context of HIV treatment and has been shown to be highly effective in suppressing viral replication and improving immune function. It has also been investigated for its potential use in the treatment of other viral infections, such as hepatitis B and C. Additionally, Efavirenz has been studied for its potential use in the treatment of certain types of cancer, such as glioblastoma.